Cas no 927800-97-3 (4-Bromo-1-iodoisoquinoline)
4-Bromo-1-iodoisoquinoline structure
Product Name:4-Bromo-1-iodoisoquinoline
CAS No:927800-97-3
MF:C9H5BrIN
MW:333.95117354393
CID:1082040
PubChem ID:17750592
Update Time:2025-04-20
4-Bromo-1-iodoisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-iodoisoquinoline
- 927800-97-3
- CMB80097
- YLCOJMDBTWKXEJ-UHFFFAOYSA-N
- SCHEMBL3047353
- W17800
- FT-0747380
- MFCD07700286
- DTXSID40590591
- DA-21459
-
- Inchi: 1S/C9H5BrIN/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h1-5H
- InChI Key: YLCOJMDBTWKXEJ-UHFFFAOYSA-N
- SMILES: IC1C2C=CC=CC=2C(=CN=1)Br
Computed Properties
- Exact Mass: 332.86501g/mol
- Monoisotopic Mass: 332.86501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
4-Bromo-1-iodoisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144086-1g |
4-bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM144086-1g |
4-bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A189004118-1g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 1g |
$638.60 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1679674-5g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 98% | 5g |
¥19600.00 | 2025-08-06 | |
| Crysdot LLC | CD11011649-1g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 95+% | 1g |
$762 | 2024-07-19 | |
| AK Scientific | 6336CX-1g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 1g |
$1260 | 2025-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY467410-1g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | ≥95% | 1g |
¥6600.00 | 2025-08-06 | |
| eNovation Chemicals LLC | Y4121174-0.25g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 0.25g |
$490 | 2025-08-06 | |
| eNovation Chemicals LLC | Y4121174-1g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 1g |
$1235 | 2025-08-06 | |
| ChemShuttle | 201107-1g |
4-Bromo-1-iodoisoquinoline |
927800-97-3 | 95% | 1g |
$300.00 | 2025-08-06 |
4-Bromo-1-iodoisoquinoline Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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